Cas no 1806743-87-2 (Ethyl 4-(aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806743-87-2
• MF: C₁₀H₁₁F₃N₂O₄
• MW: 280.200553178787
• CID: 4829342
• Update Time: 2025-06-08

Ethyl 4-(aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H11F3N2O4/c1-2-18-9(17)7-8(19-10(11,12)13)5(4-14)3-6(16)15-7/h3H,2,4,14H2,1H3,(H,15,16)
• InChI Key： SIWNVQAZXCGJOH-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)OCC)NC(C=C1CN)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 454
• XLogP3: -0.1
• Topological Polar Surface Area: 90.6

Additional information on Ethyl 4-(aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate

Research Brief on Ethyl 4-(aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1806743-87-2)

Ethyl 4-(aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1806743-87-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates.

The synthesis of Ethyl 4-(aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate involves multi-step organic reactions, including the introduction of the trifluoromethoxy group and subsequent functionalization of the pyridine ring. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for its application in drug development. The compound's structural features, such as the presence of a hydroxy group and an ethyl ester, make it a versatile intermediate for further chemical modifications.

Recent pharmacological studies have explored the compound's potential as a modulator of specific biological targets. Preliminary in vitro assays indicate that Ethyl 4-(aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate exhibits activity against certain enzymes and receptors, suggesting its utility in developing treatments for neurological and inflammatory disorders. However, detailed mechanistic studies and in vivo evaluations are still underway to fully elucidate its therapeutic potential and safety profile.

In addition to its pharmacological applications, this compound has also been investigated for its role in chemical biology. Its ability to act as a probe or labeling agent has been explored in studies aiming to understand protein-ligand interactions and cellular pathways. The trifluoromethoxy group, in particular, has been noted for its potential to enhance binding affinity and metabolic stability, making it a valuable moiety in drug design.

Despite these promising findings, challenges remain in the development and application of Ethyl 4-(aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate. Issues such as scalability of synthesis, bioavailability, and potential off-target effects need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, Ethyl 4-(aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate represents a promising candidate in the realm of medicinal chemistry and chemical biology. Its unique structural features and preliminary biological activities warrant further investigation to fully exploit its therapeutic and research applications. Continued advancements in synthetic methodologies and biological evaluations will be crucial in determining its future role in drug discovery and development.